Cas no 99701-60-7 ( )

• Product Name: &nbsp
• CAS No: 99701-60-7
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• CID: 872463
• PubChem ID: 54281150
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• BOC-L-LEUCINE THIOAMIDE
• MFCD09752924
• ((S)-3-Methyl-1-thiocarbamoyl-butyl)-carbamic acid tert-butyl ester
• RQWMTNZGUIFXTR-QMMMGPOBSA-N
• tert-butyl N-[(2S)-1-amino-4-methyl-1-sulfanylidenepentan-2-yl]carbamate
• SCHEMBL7160678
• 99701-60-7
•  

• Inchi： 1S/C11H22N2O2S/c1-7(2)6-8(9(12)16)13-10(14)15-11(3,4)5/h7-8H,6H2,1-5H3,(H2,12,16)(H,13,14)/t8-/m0/s1
• InChI Key： RQWMTNZGUIFXTR-QMMMGPOBSA-N
• SMILES： S=C([C@H](CC(C)C)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 246.14019912g/mol
• Monoisotopic Mass: 246.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.4Ų